Cas no 107020-32-6 (Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-)

Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]- structure
107020-32-6 structure
Product Name:Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-
CAS No:107020-32-6
MF:C19H20O4
MW:312.359705924988
CID:195291
PubChem ID:184774
Update Time:2025-04-19

Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(4-tert-butylbenzoyl)phenoxy]acetic acid
    • Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-
    • [4-(4-tert-butylbenzoyl)phenoxy]acetic acid
    • AC1L4FJE
    • AC1Q5EJG
    • ACMC-20djnj
    • AR-1A9000
    • CTK4A4911
    • KST-1A0784
    • 107020-32-6
    • DTXSID30147876
    • Acetic acid, (4-(4-(1,1-dimethylethyl)benzoyl)phenoxy)-
    • Inchi: 1S/C19H20O4/c1-19(2,3)15-8-4-13(5-9-15)18(22)14-6-10-16(11-7-14)23-12-17(20)21/h4-11H,12H2,1-3H3,(H,20,21)
    • InChI Key: OJLLXQAAXYNISK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OCC(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 312.1362
  • Monoisotopic Mass: 312.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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